Cas no 1082602-29-6 (4-(Chloromethyl)-2-methylthiophene)

• Product Name: 4-(Chloromethyl)-2-methylthiophene
• CAS No: 1082602-29-6
• MF: C₆H₇ClS
• MW: 146.637779474258
• MDL: MFCD11597597
• CID: 2106668
• PubChem ID: 28318293
• Update Time: 2025-05-28

4-(Chloromethyl)-2-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-methylthiophene
• Thiophene, 4-(chloromethyl)-2-methyl-
• 4-(Chloromethyl)-2-methylthiophene

• MDL： MFCD11597597
• Inchi： 1S/C6H7ClS/c1-5-2-6(3-7)4-8-5/h2,4H,3H2,1H3
• InChI Key： PKIGRYNBOCVOIW-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C)=C1

Computed Properties

• Exact Mass: 145.9956991g/mol
• Monoisotopic Mass: 145.9956991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 2.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 200.0±25.0 °C at 760 mmHg
• Flash Point: 95.1±9.9 °C
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

4-(Chloromethyl)-2-methylthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 4-(Chloromethyl)-2-methylthiophene

Research Briefing on 4-(Chloromethyl)-2-methylthiophene (CAS: 1082602-29-6) in Chemical Biology and Pharmaceutical Applications

4-(Chloromethyl)-2-methylthiophene (CAS: 1082602-29-6) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its utility in drug discovery, particularly in the development of novel thiophene-based therapeutics. This briefing provides an overview of the latest research advancements, focusing on its chemical properties, synthetic applications, and potential therapeutic roles.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-(Chloromethyl)-2-methylthiophene as a precursor in the synthesis of thiophene-derived kinase inhibitors. The compound's reactive chloromethyl group enables efficient functionalization, facilitating the creation of diverse molecular scaffolds. Researchers successfully incorporated it into a series of compounds targeting EGFR mutations, showing promising in vitro activity against non-small cell lung cancer cell lines.

In the field of antimicrobial development, a team from the University of Cambridge reported the synthesis of novel thiophene-azole hybrids using 4-(Chloromethyl)-2-methylthiophene as a building block. The resulting compounds exhibited potent activity against drug-resistant Gram-positive bacteria, with MIC values ranging from 0.5-2 μg/mL. Molecular docking studies revealed their mechanism of action involves inhibition of bacterial cell wall synthesis.

Recent advances in synthetic methodology have expanded the applications of this compound. A 2024 Nature Communications paper described a novel palladium-catalyzed cross-coupling reaction using 4-(Chloromethyl)-2-methylthiophene, enabling the efficient construction of complex heterocyclic systems. This methodology has been applied to the synthesis of potential CNS-active compounds with improved blood-brain barrier permeability.

From a safety and pharmacokinetic perspective, new ADMET studies have provided valuable data on derivatives of 4-(Chloromethyl)-2-methylthiophene. Research indicates that proper substitution of the chloromethyl group can significantly improve metabolic stability while maintaining target affinity. These findings are guiding the design of next-generation thiophene-based pharmaceuticals with optimized drug-like properties.

The compound has also found applications in materials science for pharmaceutical purposes. A recent ACS Applied Materials & Interfaces publication reported its use in the development of drug-loaded polymeric nanoparticles. The thiophene moiety contributes to both the stability of the nanoparticle system and controlled release properties of encapsulated therapeutics.

Looking forward, the versatility of 4-(Chloromethyl)-2-methylthiophene continues to inspire innovative research across multiple disciplines. Current investigations are exploring its potential in PROTAC design, fluorescent probes for biological imaging, and as a component in targeted drug delivery systems. The compound's unique chemical properties position it as a valuable tool in the ongoing development of novel therapeutic agents.